1-(4-fluorophenyl)-4-methyl-7-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorophenyl)-4-methyl-7-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine is a useful research compound. Its molecular formula is C18H14FN5S and its molecular weight is 351.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
Heterocyclic compounds, including pyrazoles, pyridazines, and pyridines, are critical in medicinal chemistry due to their diverse therapeutic properties. The synthesis of these compounds involves various strategies, including the condensation of different reagents, cyclization reactions, and the incorporation of functional groups to yield compounds with potential biological activities. For instance, fluorinated pyrazoles with additional functional groups offer significant prospects as building blocks in medicinal chemistry due to their ability to undergo further functionalization. These synthetic methodologies enable the generation of a wide array of heterocyclic derivatives, which are evaluated for their biological activities, including anticancer, anti-inflammatory, and antimicrobial effects (Surmont et al., 2011; Mabkhot et al., 2017).
Anticancer Activity
Novel heterocyclic compounds have been synthesized and tested for their anticancer activities against various human cancer cell lines. The incorporation of heterocyclic moieties and functional groups into these compounds plays a significant role in determining their therapeutic efficacy. For example, pyrazolo[3,4-d]pyridazine derivatives have been synthesized through multicomponent reactions and evaluated for their cytotoxic effects against cancer cell lines such as NALM-6, SB-ALL, and MCF-7. Certain derivatives displayed promising cytotoxicity, highlighting their potential as anticancer agents. These studies underscore the importance of heterocyclic chemistry in the development of new therapeutic agents for cancer treatment (Aggarwal et al., 2021).
Mechanism of Action
Target of Action
Similar compounds have shown promising activity against various cancer cell lines .
Mode of Action
Related compounds have been identified as potent inhibitors of cdk1/cyclin b and have selectivity for the cdk family .
Biochemical Pathways
Related compounds have been found to inhibit cdk1/cyclin b, which plays a crucial role in cell cycle regulation .
Result of Action
Related compounds have shown non-selective broad-spectrum activity almost against all cancer cell lines .
properties
IUPAC Name |
1-(4-fluorophenyl)-4-methyl-7-(pyridin-3-ylmethylsulfanyl)pyrazolo[3,4-d]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FN5S/c1-12-16-10-21-24(15-6-4-14(19)5-7-15)17(16)18(23-22-12)25-11-13-3-2-8-20-9-13/h2-10H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZVAMLOKQVKYNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=NN(C2=C(N=N1)SCC3=CN=CC=C3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FN5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.